4-(3,4-Dichloro-phenoxy)-[1,4']bipiperidine

• Molecular Formula: C16H22Cl2N2O
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 4-(3,4-dichlorophenoxy)-1-piperidin-4-ylpiperidine
• InChI: InChI=1S/C16H22Cl2N2O/c17-15-2-1-14(11-16(15)18)21-13-5-9-20(10-6-13)12-3-7-19-8-4-12/h1-2,11-13,19H,3-10H2
• InChI Key: GBOCNHMVRBRTAT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCC(CC2)OC3=CC(=C(C=C3)Cl)Cl

Description

4-(3,4-Dichloro-phenoxy)-[1,4']bipiperidine is a useful research compound. Its molecular formula is C16H22Cl2N2O and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Step 2 (10.15 g, 23.6 mmol) was dissolved in dichloromethane (150 ml) and trifluoroacetic acid (40 ml, 519 mmol) added and the resultant solution stirred. After 90 minutes the dichloromethane and trifluoroacetic acid were removed on a rotary evaporator. The resultant oil was partitioned between ethyl acetate (100 ml) and 2M aq NaOH (100 ml). The layers were separated and the organics extracted with 10% aq citric acid (100 ml). The layers were separated and the aqueous basified with 2M aq NaOH and extracted with ethyl acetate (200 ml). The organics were dried (MgSO4), filtered and the solvent removed to give the sub-titled product as a pale oil which solidified on standing (4.62 g, 59%; MS: (M+H) 329).